Cas no 648916-74-9 (4-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-)

• Product Name: 4-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
• CAS No: 648916-74-9
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 412560
• PubChem ID: 71378034
• Update Time: 2025-04-19

4-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
• 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hept-4-en-3-one
• 648916-74-9
• DTXSID10800659

• Inchi： 1S/C20H22O4/c1-24-20-14-16(9-13-19(20)23)8-12-17(21)5-3-2-4-15-6-10-18(22)11-7-15/h3,5-7,9-11,13-14,22-23H,2,4,8,12H2,1H3
• InChI Key： JYHZFCAVESZNKO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C=CCCC1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids